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Compound of Interest

Compound Name: 2-Chloro-3,6-difluoropyridine
Cat. No.: B12984236
Get Quote

Technical Guide: 2-Chloro-3,6-difluoropyridine

Core Identity & Synthetic Utility in Medicinal Chemistry

Executive Summary

2-Chloro-3,6-difluoropyridine (CAS: 1807031-39-5/ 1214327-63-5) is a highly specialized
halogenated heterocyclic scaffold used primarily in the discovery of kinase inhibitors and
agrochemicals. Its structural uniqueness lies in the "triad" of halogen substituents (Cl at C2, F
at C3, F at C6) around the pyridine nitrogen. This arrangement creates a defined hierarchy of
electrophilicity, allowing medicinal chemists to perform sequential, regioselective nucleophilic
aromatic substitutions (SNA).

This guide details the compound's physicochemical properties, a validated manufacturing
protocol via N-oxide rearrangement, and the mechanistic logic governing its regioselectivity—
specifically the kinetic preference for displacement of the C6-fluorine over the C2-chlorine.

Chemical Identity & Physical Properties|[2][3][4][5][6]
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The presence of fluorine atoms at the 3- and 6-positions, combined with the 2-chloro
substituent, imparts significant lipophilicity and electron-deficiency to the ring, making it an
aggressive electrophile.

Property Data

IUPAC Name 2-Chloro-3,6-difluoropyridine

] 6-Chloro-2,5-difluoropyridine (based on N-oxide
Alternative Name )
precursor numbering)

CAS Number 1807031-39-5; 1214327-63-5
Molecular Formula C5H2CIF2N
Molecular Weight 149.53 g/mol

) Colorless to light yellow liquid or low-melting
Physical State id
soli

~140-150 °C (Predicted based on 2-chloro-6-

Boiling Point o
fluoropyridine analogs)
. Soluble in DCM, EtOAc, DMSO; sparingly
Solubility )
soluble in water
Storage Inert atmosphere (Argon/Nitrogen), 2-8 °C

Synthesis & Manufacturing

Route: Deoxygenative Chlorination of Pyridine N-Oxides

The most robust synthetic route avoids the non-selective fluorination of trichloropyridines.
Instead, it utilizes the Boekelheide-type rearrangement/chlorination of 2,5-difluoropyridine-1-

oxide. This method ensures the chlorine is installed at the activated alpha-position (C2/C6) with
high regiocontrol.

Validated Protocol
Source: Adapted from W02024104462 (Intermediate 49.3 Synthesis)
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Reagents:

Precursor: 2,5-Difluoropyridine-1-oxide (1.0 eq)[1]
Reagent: Phosphoryl chloride (POCI3) (2.0 eq)
Solvent: Dichloromethane (DCM) (anhydrous)

Quench: Ice water / NaHCO3

Step-by-Step Methodology:

Setup: Charge a flame-dried 3-neck round-bottom flask with 2,5-difluoropyridine-1-oxide
(e.g., 36.0 g, 274 mmol) and anhydrous DCM (1000 mL). Cool the solution to 0 °C using an
ice/brine bath.

Addition: Add POCI3 (84.22 g, 549 mmol) dropwise via an addition funnel over 30-45
minutes. Critical: Maintain internal temperature <5 °C to prevent exotherms.

Reaction: Allow the mixture to warm to room temperature (20-25 °C) and stir for 12—16
hours. Monitor by TLC (Check for disappearance of the polar N-oxide spot).

Quench: Cool the mixture back to 0 °C. Pour the reaction mixture slowly into 2000 mL of
vigorously stirred ice water. Caution: POCI3 hydrolysis is violent. Neutralize with solid
NaHCO3 to pH 7-8.

Workup: Separate the organic layer. Extract the aqueous phase with DCM (3 x 500 mL).
Combine organic layers, dry over anhydrous Na2S04, filter, and concentrate under reduced
pressure.

Purification: The crude residue is typically purified via vacuum distillation or silica gel
chromatography (Hexanes/EtOAc gradient) to yield 2-Chloro-3,6-difluoropyridine as a pale
yellow liquid.

Reactivity & Regioselectivity (The Core)

For drug development, the value of 2-Chloro-3,6-difluoropyridine lies in its predictable

reactivity profile. It possesses three halogenated sites, but the C6-Fluorine is the "soft spot” for
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the first nucleophilic attack.

Mechanistic Logic: The SNAr Hierarchy

» Activation (Alpha vs. Beta): Nucleophilic attack occurs preferentially at positions alpha to the
nitrogen (C2 and C6) due to the inductive electron-withdrawing effect of the nitrogen atom (-
effect) and the ability to stabilize the negative charge in the Meisenheimer complex. The C3
position (beta) is significantly less reactive.

o Leaving Group Ability (F vs. Cl): In SNAr reactions on electron-deficient heterocycles,
Fluorine is a superior leaving group to Chlorine (

). The high electronegativity of fluorine lowers the energy of the transition state leading to the
Meisenheimer complex (rate-determining step).

o Steric/Electronic Nuance:
o C6-F: Activated by N (alpha). Unhindered.

o C2-ClI: Activated by N (alpha). Moderately deactivated by the electron-donating resonance
of the adjacent C3-F? No, the C3-F is ortho to C2, exerting a strong inductive (-1)
activation on C2. However, the intrinsic leaving group ability of F (at C6) dominates.

o Result: Nucleophiles (amines, thiols, alkoxides) attack C6 exclusively under controlled
conditions (0 °C to RT).

Regioselectivity Diagram

2-Chloro-3-fluoro-6-substituted pyridine
(Target Scaffold)

k(F) >> k(Cl)

w (Leaving Group: F-)
2-Chloro-3,6-difluoropyridine

(Starting Material) Slower

------------- Path B: Attack at C2 (Minor) 6-Fluoro-3-fluoro-2-substituted pyridine
(Leaving Group: Cl-) (Impurity)

Path A: Attack at C6 (Major)

Meisenheimer complex better than
Chlorine at the alpha-position.

Logic: Fluorine stabilizes the T
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Caption: Kinetic hierarchy of nucleophilic substitution. The C6-Fluorine is displaced

preferentially due to the high electronegativity of fluorine accelerating the rate-limiting addition

step.

Experimental Protocol: Regioselective Amination

Objective: Selective displacement of C6-F with a secondary amine (e.g., Morpholine).

Protocol:

Dissolution: Dissolve 2-Chloro-3,6-difluoropyridine (1.0 eq, 10 mmol) in anhydrous THF
(50 mL).

Base: Add Diisopropylethylamine (DIPEA) (1.2 eq).

Nucleophile Addition: Cool to 0 °C. Add Morpholine (1.05 eq) dropwise.

Reaction: Stir at 0 °C for 1 hour, then allow to warm to RT. Monitor by LC-MS.[2][3]

o Checkpoint: You should see the mass corresponding to [M-F+Morpholine]. If the reaction
is pushed with heat (>60 °C), the C2-Cl may also react (over-substitution).

Workup: Dilute with EtOAc, wash with water and brine. Dry and concentrate.

Outcome: The product is 4-(6-chloro-5-fluoropyridin-2-yl)morpholine. (Note: Numbering
changes based on substituent priority, but the C6 position of the starting material is the site
of attachment).

Applications in Drug Discovery[10][11]

This scaffold is particularly valuable in designing Type | and Type |l Kinase Inhibitors.

PKC Theta Inhibitors: The 2,3,6-substitution pattern allows the pyridine to serve as a hinge-
binding motif. The C6-amine (installed via SNAr) often extends into the solvent-exposed
region or the ribose pocket, while the C2-Cl can be used for a subsequent Suzuki coupling to
attach an aryl group that targets the hydrophobic back pocket.
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e Agrochemicals: Fluorinated pyridines are metabolically stable and lipophilic, ideal for
herbicides where systemic distribution in the plant is required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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